![molecular formula C20H38CaO4 B1494118 Neodecanoic acid, calcium salt CAS No. 27253-33-4](/img/structure/B1494118.png)
Neodecanoic acid, calcium salt
Overview
Description
Neodecanoic acid, calcium salt, also known as Calcium neodecanoate, is a compound with the formula C20H38CaO4 . It is a derivative of Neodecanoic acid, which is a mixture of carboxylic acids with the common structural formula C10H20O2 . The neodecanoic acid has a molecular weight of 172.26 g/mol, a boiling point of 243-253 °C, and a melting point of -39 °C .
The starting olefins for neodecanoic acid are isobutylene and nonene . The metal salts of neodecanoic acid, such as calcium neodecanoate, are prepared through reactions of neutral alkali salts of neo acids with metal halides, reaction of metal oxides and free neo acids in a refluxing hydrocarbon solvent, or direct thermal fusion of the metal oxide and the acid .
Molecular Structure Analysis
The molecular structure of Neodecanoic acid is C10H20O2 . It is a mixture of carboxylic acids with three alkyl groups at carbon two .Chemical Reactions Analysis
Neodecanoic acid undergoes various reactions such as esterification, amide formation, and reaction with ethylene oxide . The metal salts of neodecanoic acid, like calcium neodecanoate, are used in paint driers, PVC stabilizers, and peroxyester initiators .Physical And Chemical Properties Analysis
Neodecanoic acid is a colorless liquid with a density of 0.92 . It has a solubility in water of 0.025 g/100ml at 25 °C . Calcium is a rather soft, very active metal, very similar to barium in its chemical properties .Scientific Research Applications
1. Agricultural Enhancement
Neodecanoic acid, calcium salt, has been studied for its role in agricultural enhancement, particularly under stress conditions. Research indicates that calcium nitrate and humic acid applications, either separately or in combination, significantly improve the growth parameters, water content, photosynthetic pigments, minerals content, and non-enzymatic antioxidants contents of plants under both normal and salt stress conditions. The combination of these treatments has been shown to be the most effective in mitigating the damage caused by salt stress, suggesting a role for calcium salts in improving soil properties and plant resilience to adverse conditions (Akladious & Mohamed, 2018).
2. Therapeutic and Clinical Applications
Calcium salts, including this compound, are used in various therapeutic and clinical applications. For instance, they are administered to combat hypocalcemia in dairy cows, with the absorption of these supplements depending on the salt and carrier used. Calcium chloride preparations, in particular, have been absorbed more readily than other calcium salts, offering a potential route for treating calcium deficiencies in animals (Goff & Horst, 1994).
3. Treatment of Osteoporosis and Bone Health
Calcium salts, including this compound, have been investigated for their potential benefits in bone health and the treatment of osteoporosis. Studies indicate that lithium-treated patients, often receiving lithium carbonate which contains calcium, exhibit increased bone density compared to controls. This suggests a potential role for calcium salts in preserving or enhancing bone mass and indicates a lower bone turnover state in patients receiving such treatments (Zamani et al., 2009).
4. Influence on Endotoxin Lethality and Cardiovascular Function
Calcium administration has been examined for its effects on cardiovascular function and response to endotoxin shock. While calcium chloride administration is known to improve cardiac output and blood pressure, studies in rats have shown that increasing ionized calcium levels can significantly increase endotoxin lethality, despite slight improvements in mean arterial pressure. This highlights the complexity of calcium's role in the body and the need for cautious use of calcium salts in critical care settings, especially in patients with sepsis (Malcolm et al., 1989).
Mechanism of Action
Target of Action
Calcium neodecanoate, also known as Neodecanoic acid, calcium salt, is primarily used as a heat stabilizer in the processing of polyvinyl chloride (PVC) . It targets PVC, a popular polymer known for its excellent characteristics such as corrosion resistance, abrasion resistance, and electrical insulation .
Mode of Action
Calcium neodecanoate interacts with PVC to enhance its thermal stability during processing . It is often combined with other compounds like stearates to improve the thermal stability of PVC materials . The compound works by inhibiting the thermal decomposition of PVC, which is a significant issue due to PVC’s low decomposition temperature .
Biochemical Pathways
Calcium, in general, plays a vital role in the anatomy, physiology, and biochemistry of organisms and cells, particularly in signal transduction pathways . More than 500 human proteins are known to bind or transport calcium .
Pharmacokinetics
Calcium, in general, is known to be highly mobile under all environmental conditions and occurs in solution as dissociated ca2+ ions .
Result of Action
The primary result of the action of calcium neodecanoate is the enhanced thermal stability of PVC materials . The thermal stabilization effects of neodecanoates, when used as standalone heat stabilizers, have been demonstrated in studies . Notably, the thermal stability and lubricity of PVC materials are significantly improved when calcium neodecanoate is used in combination with other compounds .
Action Environment
The action of calcium neodecanoate can be influenced by environmental factors. For instance, the compound’s effectiveness as a heat stabilizer can be affected by the processing conditions of PVC, such as temperature and duration . Furthermore, upon dissolution, calcium and neodecanoate ions determine the environmental fate of calcium neodecanoate .
Safety and Hazards
Future Directions
Neodecanoic acid finds use in a variety of industrial applications, including the preparation of t-butyl peroxy neopentanote, a peroxyester initiator used in polyethylene manufacture . The high steric hindrance provided by the neo acid structure imparts excellent thermal and hydrolytic stability in derivatives, making neo acids a superior building block for coatings derivatives .
properties
IUPAC Name |
calcium;2,2-dimethyloctanoate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/2C10H20O2.Ca/c2*1-4-5-6-7-8-10(2,3)9(11)12;/h2*4-8H2,1-3H3,(H,11,12);/q;;+2/p-2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FBEKWOCPHIOZKE-UHFFFAOYSA-L | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCCCC(C)(C)C(=O)[O-].CCCCCCC(C)(C)C(=O)[O-].[Ca+2] | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H38CaO4 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID401036412 | |
Record name | Calcium 2,2-dimethyloctanoate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID401036412 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
382.6 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Physical Description |
Liquid, Waxy solid; [Strem Chemicals MSDS] | |
Record name | Neodecanoic acid, calcium salt (2:1) | |
Source | EPA Chemicals under the TSCA | |
URL | https://www.epa.gov/chemicals-under-tsca | |
Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
Record name | Calcium neodecanoate | |
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URL | https://haz-map.com/Agents/21216 | |
Description | Haz-Map® is an occupational health database designed for health and safety professionals and for consumers seeking information about the adverse effects of workplace exposures to chemical and biological agents. | |
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CAS RN |
27253-33-4, 38634-78-5 | |
Record name | Calcium neodecanoate | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0027253334 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | Neodecanoic acid, calcium salt (2:1) | |
Source | EPA Chemicals under the TSCA | |
URL | https://www.epa.gov/chemicals-under-tsca | |
Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
Record name | Calcium 2,2-dimethyloctanoate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID401036412 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | Calcium neodecanoate | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.043.963 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
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Record name | CALCIUM NEODECANOATE | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/2F77O6F99M | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
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Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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